N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,6-dimethoxybenzamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C23H22N2O5/c1-28-18-7-3-8-19(29-2)21(18)22(26)24-16-10-11-17-15(14-16)6-4-12-25(17)23(27)20-9-5-13-30-20/h3,5,7-11,13-14H,4,6,12H2,1-2H3,(H,24,26)
• InChI Key: XRJAUBVQBLHQAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CO4
• Molecular Formula: C23H22N2O5
• Molecular Weight: 406.4 g/mol
• CAS No.: 946367-35-7

Description

N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C23H22N2O5 and its molecular weight is 406.438. The purity is usually 95%.
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Scientific Research Applications

Biologically Active Quinoline and Quinazoline Alkaloids

Quinoline and quinazoline alkaloids are two significant classes of N-based heterocyclic compounds that have demonstrated a wide range of bioactivities, including antitumor, antimalarial, antibacterial, antifungal, and anti-inflammatory activities. These bioactivities suggest the potential for compounds with similar structures, such as N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,6-dimethoxybenzamide, to be developed into new drugs targeting these areas (Shang et al., 2018).

Quinoxaline Derivatives and Applications

Quinoxaline derivatives, similar in structure to quinolines, have shown a broad spectrum of biomedical applications, including antimicrobial activities and treatment for chronic and metabolic diseases. The versatility of quinoxaline structures in drug development indicates the potential for this compound to find applications in similar domains (Pereira et al., 2015).

Furan Derivatives: Sustainable Access to New Generation Polymers

Furan derivatives, obtained from biomass, have been explored for their potential in producing sustainable polymers, functional materials, and fuels. This highlights the importance of furan-containing compounds, like this compound, in contributing to the green chemistry sector and the development of environmentally friendly materials (Chernyshev et al., 2017).

Adsorption Applications

Activated carbons derived from quinoline compounds have been used for the adsorption of antibiotics from aqueous solutions, demonstrating the utility of quinoline derivatives in environmental cleanup and pollution control. This suggests the potential for this compound to be explored in similar applications (Ahmed, 2017).

Mechanism of Action

Target of Action

The primary targets of N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide are currently unknown

Mode of Action

Based on its structural similarity to other indole derivatives, it may bind to its targets and modulate their activity .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without specific information about n-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide, it’s challenging to discuss these factors .

Biochemical Analysis

Biochemical Properties

The biochemical properties of N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide are largely unexplored. Furan derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties . The compound’s furan moiety may interact with enzymes, proteins, and other biomolecules, potentially influencing their function

Cellular Effects

Furan derivatives have been shown to influence cell function, including cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression

Metabolic Pathways

Given the presence of a furan moiety, the compound may be involved in various metabolic pathways and interact with different enzymes or cofactors .